Cas no 2229576-20-7 (1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229576-20-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 6005122
• PubChem ID: 165760466
• Update Time: 2025-10-10

1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• 2229576-20-7
• EN300-1763672

• Inchi： 1S/C12H11NO2/c1-8-2-3-11(15)10(4-8)12(7-13)5-9(14)6-12/h2-4,15H,5-6H2,1H3
• InChI Key： DRAFJLZFHFRSST-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C(=CC=C(C)C=2)O)C1

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229576-20-7)

1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile, with the CAS registry number 2229576-20-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclobutane ring structure fused with a hydroxyphenyl moiety and a carbonitrile group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and structural properties align with modern demands for high-efficiency chemical building blocks in drug discovery and material science.

The growing interest in 1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile is driven by its potential applications in small-molecule therapeutics and crop protection agents. Researchers are particularly intrigued by its ketone-carbonitrile functional groups, which enable diverse reactivity patterns in synthetic chemistry. As sustainability becomes a global priority, this compound's role in green chemistry workflows is also being explored, with studies focusing on its biodegradability and minimal ecological footprint.

In the context of drug development, CAS 2229576-20-7 serves as a precursor for kinase inhibitors and anti-inflammatory agents. Its hydrogen-bond donor/acceptor properties make it valuable for optimizing drug-receptor interactions. Recent publications highlight its utility in designing next-generation pharmaceuticals targeting metabolic disorders—a hot topic in biomedical forums. The compound's structural rigidity from the cyclobutane core also contributes to improved pharmacokinetic profiles in lead candidates.

From an industrial perspective, 1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile aligns with trends in precise chemical manufacturing. Its synthesis often involves catalyzed cycloaddition reactions, reflecting advancements in atom-economical processes. Quality control protocols for this compound emphasize HPLC purity verification and spectroscopic characterization (NMR, FTIR), addressing the pharmaceutical industry's stringent standards.

Environmental considerations surrounding CAS 2229576-20-7 include its compatibility with biocatalytic transformations—an emerging solution to reduce organic solvent waste. Laboratories are increasingly adopting enzymatic synthesis routes for derivatives of this compound, responding to regulatory pressures for eco-friendly production. These innovations position 1-(2-hydroxy-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile as a model for sustainable fine chemicals.

Future research directions may explore the compound's photophysical properties for OLED materials or its chemodiversity in combinatorial libraries. With patent filings related to its derivatives rising annually, 2229576-20-7 exemplifies the intersection of academic curiosity and industrial applicability. Its presence in high-throughput screening databases further underscores its relevance in precision medicine initiatives.